Cas no 1208770-89-1 (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine)

• Product Name: 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine
• CAS No: 1208770-89-1
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• CID: 6005740
• PubChem ID: 45540793
• Update Time: 2025-06-10

4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine
• CHEMBL3444157
• [4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
• AKOS024514838
• (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone
• VU0648276-1
• 1208770-89-1
• F5596-0793

• Inchi： 1S/C16H21N5O3/c1-20-9-12(15(19-20)23-2)16(22)21-7-5-11(6-8-21)14-18-17-13(24-14)10-3-4-10/h9-11H,3-8H2,1-2H3
• InChI Key： FLJPZBTZEVFKOE-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(C(C3C(=NN(C)C=3)OC)=O)CC2)=NN=C1C1CC1

Computed Properties

• Exact Mass: 331.16443955g/mol
• Monoisotopic Mass: 331.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine

Comprehensive Analysis of 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine (CAS No. 1208770-89-1): Structure, Applications, and Research Insights

The compound 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine (CAS No. 1208770-89-1) has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular architecture and versatile applications. This heterocyclic compound combines a piperidine core with 1,3,4-oxadiazole and pyrazole moieties, making it a promising candidate for drug discovery and material science. Recent studies highlight its potential in modulating biological targets, particularly in inflammation and metabolic disorders, aligning with the growing demand for small-molecule therapeutics.

With the rise of AI-driven drug design, researchers are increasingly exploring CAS 1208770-89-1 for its structure-activity relationship (SAR) properties. Computational models suggest its oxadiazole ring enhances binding affinity to enzymes like kinases and G-protein-coupled receptors (GPCRs), addressing trending queries such as "how to optimize heterocyclic scaffolds for drug delivery." The cyclopropyl group further contributes to metabolic stability, a critical factor in oral bioavailability—a hot topic in medicinal chemistry forums.

In agrochemical applications, this compound’s 3-methoxy-1-methylpyrazole subunit exhibits herbicidal and fungicidal activity, resonating with searches like "eco-friendly crop protection agents." Its low environmental persistence aligns with the sustainable agriculture movement, a major focus for regulatory bodies worldwide. Patent databases reveal its inclusion in formulations targeting resistant weed strains, reflecting industry efforts to combat pesticide resistance.

Synthetic routes to CAS 1208770-89-1 often involve multicomponent reactions or click chemistry, techniques frequently discussed in organic chemistry circles. Analytical characterization via NMR and LC-MS confirms its high purity (>98%), a key concern for buyers searching "how to verify specialty chemical quality." The compound’s crystalline form also makes it suitable for X-ray diffraction studies, aiding in crystallography research.

Market trends indicate rising demand for 1208770-89-1 in contract research organizations (CROs), driven by its utility in high-throughput screening. Suppliers emphasize its scalable synthesis and GMP-compatible production, addressing FAQs like "source custom piperidine derivatives." As precision medicine advances, derivatives of this compound are being investigated for personalized therapy applications, particularly in oncology and neurodegenerative disease models.

Environmental and safety profiles of 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine comply with REACH and OECD guidelines, a frequent search criterion for industrial purchasers. Its logP value (~2.1) suggests favorable membrane permeability, while in silico toxicity prediction tools indicate low mutagenic risk—critical data points for regulatory submissions.

Future research directions may explore its metal-chelating properties for catalysis or its role in fluorescent probes, tapping into the booming diagnostic imaging market. Collaborative studies between academia and industry could unlock its potential in bioconjugation or proteolysis-targeting chimeras (PROTACs), answering emerging questions about targeted protein degradation technologies.